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Compound of Interest

Compound Name: Testosterone propionate

Cat. No.: B1681276 Get Quote

Disclaimer: This document is intended for research and forensic applications only. It is not for

human or veterinary use.

This technical guide provides comprehensive information on research-grade testosterone
propionate (CAS 57-85-2), designed for researchers, scientists, and drug development

professionals. The content covers its physicochemical properties, mechanism of action,

experimental protocols, and relevant quantitative data, presented in a clear and accessible

format.

Physicochemical Properties
Testosterone propionate is a synthetic androstane steroid and an ester of testosterone.[1] It

is characterized as a white or creamy-white crystalline powder.[1] A summary of its key

physicochemical properties is provided in the table below.
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Property Value Source(s)

CAS Number 57-85-2 [2][3]

Molecular Formula C22H32O3 [1][2][3]

Molecular Weight 344.5 g/mol [1][2][3]

Appearance
White to yellowish-white

crystals or crystalline powder
[1]

Purity ≥97-98% (HPLC) [3][4]

Solubility

Practically insoluble in water.

Soluble in ethanol, acetone,

chloroform, and various oils.

[4][5]

Storage Temperature
Room temperature, protect

from light.
[4]

Mechanism of Action
Testosterone propionate is a prodrug that is hydrolyzed in vivo to release the active

compound, testosterone.[6] The biological effects of testosterone are mediated through two

primary mechanisms: activation of the androgen receptor (AR) and conversion to estradiol,

which activates estrogen receptors.[1]

The primary androgenic pathway involves the following steps:

Cellular Entry: Free testosterone enters the cytoplasm of target tissue cells.[1]

Receptor Binding: Testosterone binds to the androgen receptor, which is located in the

cytoplasm.[7] Alternatively, testosterone can be converted to the more potent androgen, 5α-

dihydrotestosterone (DHT), by the enzyme 5α-reductase. DHT binds to the same androgen

receptor with approximately 2.5 times greater potency than testosterone.[1][7]

Conformational Change & Translocation: Upon binding, the ligand-receptor complex

undergoes a structural change, allowing it to translocate into the cell nucleus.[1][8]
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Gene Transcription: In the nucleus, the complex binds to specific DNA sequences known as

Androgen Response Elements (AREs).[1][6][8] This binding modulates the transcriptional

activity of androgen-responsive genes, leading to the synthesis of proteins that produce

androgenic effects.[1][6][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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